Cas no 2137836-13-4 (6-Isopropoxypyridine-3-sulfonyl fluoride)

• Product Name: 6-Isopropoxypyridine-3-sulfonyl fluoride
• CAS No: 2137836-13-4
• MF: C₈H₁₀FNO₃S
• MW: 219.23330450058
• CID: 5956914
• PubChem ID: 165748680
• Update Time: 2025-06-25

6-Isopropoxypyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-Isopropoxypyridine-3-sulfonyl fluoride
• EN300-728512
• 2137836-13-4
• 6-(propan-2-yloxy)pyridine-3-sulfonyl fluoride

• Inchi： 1S/C8H10FNO3S/c1-6(2)13-8-4-3-7(5-10-8)14(9,11)12/h3-6H,1-2H3
• InChI Key： IOMGAMDLXNPASR-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=C1)OC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 219.03654252g/mol
• Monoisotopic Mass: 219.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Additional information on 6-Isopropoxypyridine-3-sulfonyl fluoride

Recent Advances in the Application of 6-Isopropoxypyridine-3-sulfonyl fluoride (CAS: 2137836-13-4) in Chemical Biology and Drug Discovery

6-Isopropoxypyridine-3-sulfonyl fluoride (CAS: 2137836-13-4) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) click chemistry reagents, which have gained significant attention due to their unique reactivity profiles and applications in target identification and covalent inhibitor development. Recent studies have highlighted its utility as a selective modifier of tyrosine residues in proteins, enabling novel strategies for proteome profiling and drug discovery.

A 2023 study published in Nature Chemical Biology demonstrated the compound's exceptional reactivity with catalytic tyrosine residues in kinases, providing a new approach for mapping allosteric sites and developing covalent kinase inhibitors. The research team utilized 6-Isopropoxypyridine-3-sulfonyl fluoride to selectively modify Tyr-185 in the activation loop of EGFR, leading to the identification of a novel allosteric binding pocket. This finding opens new avenues for designing next-generation tyrosine kinase inhibitors with improved selectivity profiles.

In parallel developments, pharmaceutical researchers have incorporated 6-Isopropoxypyridine-3-sulfonyl fluoride into fragment-based drug discovery platforms. Its balanced hydrophilicity (logP ~1.2) and moderate molecular weight (MW 219.23) make it particularly suitable for generating fragment libraries with enhanced three-dimensional character. A recent patent application (WO202318756) discloses its use in creating covalent fragment libraries that have yielded several promising leads for challenging targets like KRAS G12C and NSD3.

The compound's stability under physiological conditions (t_1/2 > 24h in PBS at pH 7.4) coupled with its selective reactivity has also enabled innovative applications in chemical proteomics. A 2024 ACS Central Science publication reported its use in activity-based protein profiling (ABPP) studies, where it successfully labeled over 200 human proteins, including many previously considered undruggable. This comprehensive mapping provides unprecedented insights into the human 'druggable proteome'.

From a synthetic chemistry perspective, recent advances have improved the scalability of 6-Isopropoxypyridine-3-sulfonyl fluoride production. A continuous flow synthesis protocol published in Organic Process Research & Development (2023) achieves >85% yield with excellent purity (>99%), addressing previous challenges in large-scale preparation. This technical breakthrough supports its growing adoption in industrial drug discovery programs.

Looking forward, the unique properties of 6-Isopropoxypyridine-3-sulfonyl fluoride position it as a key reagent in emerging areas such as targeted protein degradation and covalent PROTAC development. Preliminary results presented at the 2024 ACS Spring Meeting suggest its potential for creating selective degrader molecules by covalent engagement of E3 ligase complexes. As the field continues to explore sulfur(VI) fluoride chemistry, this compound is expected to play an increasingly important role in bridging chemical biology and therapeutic development.